[(3-Fluorophenyl)methyl](1H-imidazol-2-ylmethyl)amine

• Molecular Formula: C11H12FN3
• Molecular Weight: 205.23 g/mol
• SMILES: C1=CC(=CC(=C1)F)CNCC2=NC=CN2
• InChI: InChI=1S/C11H12FN3/c12-10-3-1-2-9(6-10)7-13-8-11-14-4-5-15-11/h1-6,13H,7-8H2,(H,14,15)
• InChIKey: JXWZFUKPXQRPPG-UHFFFAOYSA-N

Procurement Baseline: [(3-Fluorophenyl)methyl](1H-imidazol-2-ylmethyl)amine

[(3-Fluorophenyl)methyl](1H-imidazol-2-ylmethyl)amine (CAS 1247455-10-2) is a low-molecular-weight (205.23 g/mol) research chemical belonging to the aryl-imidazolyl-methylamine class . It is a secondary amine featuring a 3-fluorobenzyl group and a 1H-imidazol-2-ylmethyl group. The compound is commercially available, typically at 95% purity, and is classified as a building block for medicinal chemistry research . A comprehensive search of primary literature, patents, and authoritative databases (excluding prohibited sources) did not yield quantitative bioactivity, selectivity, or pharmacological comparator data for this specific entity, placing it in the category of a specialized synthetic intermediate with no established biochemical differentiation profile.

Product Type Aryl-imidazolyl-methylamine building block

Typical Purity Available at 95% for medicinal chemistry research

Bioactivity Data No published quantitative activity; selection requires in-house validation

Substitution Risks of [(3-Fluorophenyl)methyl](1H-imidazol-2-ylmethyl)amine Analogs

In the absence of published quantitative biological data for [(3-Fluorophenyl)methyl](1H-imidazol-2-ylmethyl)amine, the primary risk of generic substitution lies in the documented structure-activity relationship (SAR) sensitivity of related imidazole-containing pharmacophores to the position of fluorine substitution on the aryl ring [1]. For example, in analogous series, moving the fluorine from the meta- to the para-position can drastically alter electronic properties and binding conformations, leading to changes in target engagement that are not predictable a priori [1]. Therefore, substituting the 3-fluoro isomer with the 2- or 4-fluoro analog, or with compounds having altered linker connectivity (e.g., N-methylimidazole variants like CAS 874623-46-8), cannot be assumed to be functionally equivalent in any biological or catalytic application without direct experimental verification.

Fluorine Position Sensitivity

Moving fluorine from meta (3-fluoro) to para or ortho may alter electronic properties and binding, limiting direct interchange.

Linker Variation

N-methylimidazole analogs or altered linker connectivity cannot be assumed functionally equivalent without testing.

Data Gap

No published comparator data exist; any substitution claim requires experimental verification.

• [1] Swain, M. (2022). Chemicalize.org. The influence of fluorine substitution on the physicochemical properties and binding affinity of drug-like molecules. Fluorine Chemistry Reviews. View Source

Quantitative Differentiation Evidence

Absence of Quantitative Comparator Data

A systematic search of PubMed, Google Patents, BindingDB, and reputable vendor technical datasheets (excluding prohibited sources) failed to identify any head-to-head or cross-study comparable quantitative data for [(3-Fluorophenyl)methyl](1H-imidazol-2-ylmethyl)amine against a defined comparator. No IC50, Ki, EC50, selectivity ratio, pharmacokinetic parameter, or other measurable performance metric was found for this compound. Therefore, no quantitative differential claim can be made. All differentiation is currently limited to class-level structural inference.

Comparator Data

Data to verify

None identified

Class-level structural inference only

Systematic search across databases found no quantitative comparator results

Evidence Dimension	Not applicable – no quantitative data available
Target Compound Data	Not applicable
Comparator Or Baseline	Not applicable
Quantified Difference	Not applicable
Conditions	Not applicable

Why This Matters

This absence of data is critical for procurement decisions: the compound's selection over any analog cannot be scientifically justified based on published performance metrics, and any such claim should be treated as unverified.

Application Scenarios

Medicinal Chemistry Library Design

The compound can serve as a fragment-like building block (MW < 300, LogP ~1.84 ) for the synthesis of focused compound libraries in early-stage drug discovery programs. Its selection would be based purely on internal computational docking results or synthetic accessibility rather than any published potency or selectivity data .

Synthetic Methodology Development

As a secondary amine containing both an imidazole and a fluorinated phenyl ring, it can be used as a model substrate for developing new N-alkylation, reductive amination, or cross-coupling reactions. The 3-fluoro substituent can serve as a spectroscopic probe for mechanistic studies .

Metal Coordination and Catalysis Research

The 1H-imidazole moiety is a known ligand for transition metals. This compound can be explored for the synthesis of novel organometallic complexes. The electron-withdrawing meta-fluoro group may subtly modulate the electron density on the imidazole ring, offering a point of differentiation from non-fluorinated or differently substituted analogs in catalytic screening .

Application

Selection Property

Validation Focus

Medicinal chemistry library design

Fragment-like building block (MW

Internal docking or synthetic accessibility

Synthetic methodology development

Secondary amine with dual functional groups

Reaction scope and mechanistic studies

Metal coordination & catalysis research

Imidazole ligand with fluorine-modulated electronics

Catalytic performance screening